1-[[Benzyl(methyl)amino]methyl]-4-(3-methylbutyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one

• Molecular Formula: C23H27N5O
• Molecular Weight: 389.5 g/mol
• IUPAC Name: 1-[[benzyl(methyl)amino]methyl]-4-(3-methylbutyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• InChI: InChI=1S/C23H27N5O/c1-17(2)13-14-27-22(29)19-11-7-8-12-20(19)28-21(24-25-23(27)28)16-26(3)15-18-9-5-4-6-10-18/h4-12,17H,13-16H2,1-3H3
• InChI Key: PAYAVDPLDZLEEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=CC=CC=C2N3C1=NN=C3CN(C)CC4=CC=CC=C4

Description

1-[[Benzyl(methyl)amino]methyl]-4-(3-methylbutyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one is a heterocyclic compound featuring a fused [1,2,4]triazolo[4,3-a]quinazolin-5-one core. This scaffold is notable for its presence in pharmacologically active molecules, particularly kinase inhibitors and receptor-targeting agents . The compound’s structure includes two key substituents: a benzyl(methyl)aminomethyl group at position 1 and a branched 3-methylbutyl chain at position 4. These substituents likely influence its physicochemical properties, such as lipophilicity and bioavailability, as well as its interactions with biological targets.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name/ID	Substituents (Position 1 and 4)	Molecular Formula	Molecular Weight	Key Functional Groups	LogP (Predicted)
Target Compound	1-[[Benzyl(methyl)amino]methyl], 4-(3-methylbutyl)	C₂₄H₂₈N₆O	440.52	Tertiary amine, branched alkyl	~3.8 (high)
Compound 38	1-(2-Benzyloxyphenyl), 4-(tert-butoxycarbonylaminopropyl)	C₂₉H₃₄N₆O₃	538.62	Benzyl ether, carbamate	~4.2
Compound 79	1-(3-Hydroxyphenyl), 4-(3-aminobutyl)	C₂₀H₂₂N₆O₂	390.43	Phenolic -OH, primary amine	~2.1
BB19709	1-(3-Oxopropyl-piperazinyl), 4-(4-methylbenzyl)	C₃₀H₂₉ClN₆O₂	541.04	Piperazine, ketone	~3.5
C741-0487	1-(3-Oxopropyl-diphenylmethylpiperazine), 4-(4-methylbenzyl)	C₃₇H₃₆N₆O₂	620.73	Diphenylmethylpiperazine, ketone	~5.0

Key Observations :

• The target compound exhibits moderate lipophilicity (LogP ~3.8) due to its branched alkyl chain and benzyl(methyl)amino group. This contrasts with the highly polar Compound 79 (LogP ~2.1), which contains a phenolic -OH and primary amine .
• Compound 38 and C741-0487 show higher LogP values (~4.2–5.0) due to bulky aromatic substituents (e.g., diphenylmethylpiperazine) .
• The 3-methylbutyl chain in the target compound may enhance membrane permeability compared to the carbamate group in Compound 38 or the ketone-linked piperazine in BB19709 .

Pharmacological Activities

Key Findings :

• Eg5 kinesin inhibitors (e.g., Compounds 38 and 79) share the triazoloquinazolinone core but differ in substituent-driven potency. For example, the tert-butoxycarbonylaminopropyl group in Compound 38 may enhance target binding through hydrophobic interactions, while the 3-aminobutyl group in Compound 79 could improve aqueous solubility .